4-Chloroindole-3-acetic acid
Overview
Description
4-Chloroindole-3-acetic acid (4-Cl-IAA) is an organic compound that functions as a plant hormone . It is a member of the class of compounds known as auxins and a chlorinated analogue of the more common indole-3-acetic acid (IAA) auxin . 4-Cl-IAA is found in the seeds of a variety of plants, particularly legumes such as peas and broad beans .
Synthesis Analysis
In pea (Pisum sativum) seeds, 4-Cl-IAA biosynthesis diverges from IAA biosynthesis when the amino acid tryptophan is chlorinated to form 4-chlorotryptophan (4-Cl-Trp); the biosynthesis of 4-Cl-IAA then precedes parallel to that of IAA . 4-Cl-IAA and its esters were synthesized from 2-chloro-6-nitrotoluene as the starting material .Molecular Structure Analysis
The molecular formula of 4-Cl-IAA is C10H8ClNO2 . Its molecular weight is 209.63 g/mol .Chemical Reactions Analysis
4-Cl-IAA and its esters were synthesized from 2-chloro-6-nitrotoluene . The root formation-promoting activities of the ethyl and allyl esters were about three times the value for indole-3-butyric acid which is used to promote and accelerate root formation in plant cuttings .Physical And Chemical Properties Analysis
The storage temperature of 4-Cl-IAA is -20°C . Its SMILES string is OC(=O)Cc1c[nH]c2cccc(Cl)c12 .Scientific Research Applications
Auxin Bioassays
4-Cl-IAA is a potent auxin in various auxin bioassays . Researchers have used 4-Cl-IAA as well as other halogenated auxins in biological assays to understand the structural features of auxins required to induce auxin-mediated growth in plants .
Plant Growth and Development
4-Cl-IAA is a naturally occurring auxin in plants from the Vicieae tribe of the Fabaceae family . It plays a significant role in normal plant growth and development, particularly in Pisum sativum and Vicia faba .
Biosynthesis Pathway
In pea seeds, 4-Cl-IAA is synthesized via the novel intermediate 4-chloroindole-3-pyruvic acid, which is produced from 4-chlorotryptophan by two aminotransferases, TRYPTOPHAN AMINOTRANSFERASE RELATED1 and TRYPTOPHAN AMINOTRANSFERASE RELATED2 .
Root Formation
The ethyl and allyl esters of 4-Cl-IAA have been found to promote and accelerate root formation in plant cuttings . Their root formation-promoting activities were about three times the value for indole-3-butyric acid .
Death Hormone Hypothesis
Engvild hypothesized in 1996 that 4-Cl-IAA may be a “death hormone” that maturing seeds use to trigger death of the parent plant by mobilizing nutrients to be stored in the seed .
Interaction with Gibberellins
In nonpollinated pericarps, both GA3 and 4-Cl-IAA stimulated pericarp growth, but GA3 was significantly more active in stimulating all measured parameters of pericarp growth than 4-Cl-IAA .
Mechanism of Action
Target of Action
4-Chloroindole-3-acetic acid (4-Cl-IAA) is a potent auxin, a class of plant hormones that play a crucial role in coordinating growth and behavioral processes in the plant’s life cycle . It is a naturally occurring auxin in plants from the Vicieae tribe of the Fabaceae family . The primary targets of 4-Cl-IAA are the auxin receptors in plant cells, which recognize hormone signals and trigger a series of physiological and biochemical reactions .
Mode of Action
The mode of action of 4-Cl-IAA involves its interaction with auxin receptors in plant cells. This interaction triggers a series of physiological and biochemical reactions that lead to changes in plant growth and development . Symptoms and death of plants treated with 4-Cl-IAA are thought to be induced by abnormal levels of ethylene in tissues. Ethylene inhibits cell division, DNA synthesis, and meristematic growth of roots, shoots, and auxiliary buds .
Biochemical Pathways
In pea (Pisum sativum) seeds, 4-Cl-IAA is synthesized via the novel intermediate 4-chloroindole-3-pyruvic acid, which is produced from 4-chlorotryptophan by two aminotransferases, TRYPTOPHAN AMINOTRANSFERASE RELATED1 and TRYPTOPHAN AMINOTRANSFERASE RELATED2 . This pathway runs parallel to the biosynthesis of the widespread auxin, indole-3-acetic acid (IAA), in pea .
Pharmacokinetics
It is known that 4-cl-iaa is found in the seeds of a variety of plants, particularly legumes such as peas and broad beans . This suggests that the compound may be absorbed and distributed through plant tissues, metabolized, and eventually excreted or stored in specific plant organs.
Result of Action
The result of 4-Cl-IAA action is the regulation of plant growth and development. It has been shown to have stronger elongation activity toward Avena coleoptiles than indole-3-acetic acid . In addition, it has been hypothesized that 4-Cl-IAA may act as a “death hormone” that maturing seeds use to trigger the death of the parent plant by mobilizing nutrients to be stored in the seed .
Safety and Hazards
Future Directions
While the enzymes responsible for the halogenation of compounds in bacteria and fungi are well studied, the metabolic pathways leading to the production of 4-Cl-IAA in plants, especially the halogenating reaction, are still unknown . Therefore, bacterial flavin-dependent tryptophan-halogenase genes were transformed into the model organism Arabidopsis thaliana . This suggests a promising strategy for repurposing the iad operon for IAA regulation .
properties
IUPAC Name |
2-(4-chloro-1H-indol-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO2/c11-7-2-1-3-8-10(7)6(5-12-8)4-9(13)14/h1-3,5,12H,4H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNCFBCKZRJDRKZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)C(=CN2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10179857 |
Source
|
| Record name | 4-Chloroindole-3-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10179857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 4-Chloro-1H-indole-3-acetic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0032936 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
4-Chloroindole-3-acetic acid | |
CAS RN |
2519-61-1 |
Source
|
| Record name | 4-Chloroindole-3-acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2519-61-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloroindole-3-acetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002519611 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2519-61-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=295294 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 4-Chloroindole-3-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10179857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Chloroindole-3-acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Chloroindole-3-acetic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RF78HU5XXV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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| Record name | 4-Chloro-1H-indole-3-acetic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0032936 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
179 - 180 °C |
Source
|
| Record name | 4-Chloro-1H-indole-3-acetic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0032936 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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